Cas no 1153775-66-6 (5-(2-Chloro-4-methyl-benzyl)-4-methyl-thiazol-2-ylamine)

• Product Name: 5-(2-Chloro-4-methyl-benzyl)-4-methyl-thiazol-2-ylamine
• CAS No: 1153775-66-6
• MF: C₁₂H₁₃ClN₂S
• MW: 252.763020277023
• CID: 5230629
• Update Time: 2026-03-07

5-(2-Chloro-4-methyl-benzyl)-4-methyl-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-4-methyl-benzyl)-4-methyl-thiazol-2-ylamine

• Inchi： 1S/C12H13ClN2S/c1-7-3-4-9(10(13)5-7)6-11-8(2)15-12(14)16-11/h3-5H,6H2,1-2H3,(H2,14,15)
• InChI Key： ZUIKPLYQEVKDIK-UHFFFAOYSA-N
• SMILES： S1C(CC2=CC=C(C)C=C2Cl)=C(C)N=C1N

Computed Properties

• Exact Mass: 252.049
• Monoisotopic Mass: 252.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2

Additional information on 5-(2-Chloro-4-methyl-benzyl)-4-methyl-thiazol-2-ylamine

5-(2-Chloro-4-methyl-benzyl)-4-methyl-thiazol-2-ylamine: A Comprehensive Overview

The compound 5-(2-Chloro-4-methyl-benzyl)-4-methyl-thiazol-2-ylamine, identified by the CAS number 1153775-66-6, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiazole derivatives, which have gained considerable attention due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The substituents on the thiazole ring, namely the 2-chloro-4-methylbenzyl group and the methyl group, play a crucial role in determining its chemical reactivity and biological activity.

Recent studies have highlighted the potential of thiazole derivatives as bioactive molecules. For instance, research published in 2023 demonstrated that certain thiazole-containing compounds exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for drug development. The presence of the chlorine atom in the benzyl group of this compound introduces electron-withdrawing effects, which can enhance its reactivity in various chemical reactions. Additionally, the methyl groups attached to both the benzene ring and the thiazole ring contribute to the molecule's stability and lipophilicity, which are essential properties for drug delivery systems.

The synthesis of 5-(2-Chloro-4-methyl-benzyl)-4-methyl-thiazol-2-ylamine typically involves multi-step organic reactions. One common approach includes the condensation of an appropriate thioamide with an aldehyde or ketone derivative, followed by cyclization to form the thiazole ring. The substitution pattern on the benzene ring is achieved through directed metallation or nucleophilic aromatic substitution techniques. These methods ensure high yields and excellent control over the stereochemistry of the final product.

In terms of applications, this compound has shown potential in several areas. In pharmaceuticals, it has been explored as a lead molecule for developing antitumor agents due to its ability to inhibit specific enzymes involved in cancer cell proliferation. In agrochemistry, it has demonstrated efficacy as a fungicide against various plant pathogens. Furthermore, its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in computational chemistry have enabled researchers to predict its electronic behavior with greater accuracy, facilitating its integration into cutting-edge materials.

The environmental impact of 5-(2-Chloro-4-methyl-benzyl)-4-methyl-thiazol-2-ylamine has also been a topic of interest. Studies indicate that this compound undergoes biodegradation under aerobic conditions, reducing its persistence in natural ecosystems. However, further research is required to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, 5-(2-Chloro-4-methyl-benzyl)-4-methyl-thiazol-2-ylamine is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physicochemical properties make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.